Cas no 66297-69-6 (2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 66297-69-6
• MF: C₁₀H₈ClN₃O₂S
• MW: 269.707419395447
• MDL: MFCD08691293
• CID: 872459
• Update Time: 2025-05-19

2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[4-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• {[4-(3-CHLOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL]THIO}ACETIC ACID
• 2-[[4-(3-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• [4-(3-chloro-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• AC1Q76DI
• AG-G-49961
• CTK5C4089
• EN300-26328
• T5706042
• 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• MDL： MFCD08691293
• Inchi： 1S/C10H8ClN3O2S/c11-7-2-1-3-8(4-7)14-6-12-13-10(14)17-5-9(15)16/h1-4,6H,5H2,(H,15,16)
• InChI Key： PAHLYSDTLRDXMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NN=C1SCC(=O)O

Computed Properties

• Exact Mass: 269.00274
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.539
• Boiling Point: 519.741°C at 760 mmHg
• Flash Point: 268.13°C
• Refractive Index: 1.7
• PSA: 68.01

Additional information on 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Compound CAS No 66297-69-6: 2-{4-(3-Chlorophenyl)-4H-1,2,4-Triazol-3-Ylsulfanyl}Acetic Acid

The compound with CAS No 66297-69-6, known as 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and agricultural chemistry. The molecule consists of a triazole ring system substituted with a chlorophenyl group and an acetic acid moiety, making it a versatile compound for various chemical modifications and biological assays.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an antimicrobial agent. Researchers have explored its ability to inhibit the growth of pathogenic bacteria and fungi, which is crucial in the context of rising antibiotic resistance. The triazole ring is known for its ability to coordinate with metal ions, which could enhance its bioactivity and make it a promising candidate for metalloenzyme inhibitors.

The synthesis of 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid involves a multi-step process that includes the formation of the triazole ring followed by sulfanylation and carboxylation. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a testament to the efficiency of modern synthetic techniques.

In terms of pharmacokinetics, this compound has shown moderate absorption rates in preclinical models, suggesting its potential for oral administration. However, further studies are required to optimize its bioavailability and minimize potential side effects. The presence of the chlorophenyl group may influence its pharmacokinetic profile by affecting its solubility and permeability across biological membranes.

Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with various biological targets. Molecular docking studies have revealed that the triazole moiety can interact with key residues in enzyme active sites, potentially leading to enzyme inhibition. These findings underscore the importance of rational drug design in leveraging the structural features of such compounds for therapeutic applications.

The environmental impact of CAS No 66297-69-6 is another area of interest. Studies on its degradation pathways under environmental conditions suggest that it is relatively stable but can undergo hydrolysis under specific pH conditions. This information is critical for assessing its potential risks to aquatic ecosystems and guiding regulatory decisions on its use.

In conclusion, 2-{4-(3-Chlorophenyl)-4H-1,2,4-triazol-3-Ylsulfanyl}Acetic Acid (CAS No 66297-69-6) represents a valuable compound with diverse applications in chemistry and biology. Its unique structure, coupled with recent research findings on its bioactivity and pharmacokinetics, positions it as a promising candidate for further exploration in drug discovery and agricultural applications.